Cas no 59939-07-0 (3-cyclopropylcyclohexan-1-one)

• Product Name: 3-cyclopropylcyclohexan-1-one
• CAS No: 59939-07-0
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD19686436
• CID: 336749
• PubChem ID: 53621926
• Update Time: 2025-06-08

3-cyclopropylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-cyclopropyl-
• 3-cyclopropylcyclohexan-1-one
• 3-Cyclopropyl-cyclohexanone

• MDL： MFCD19686436
• Inchi： 1S/C9H14O/c10-9-3-1-2-8(6-9)7-4-5-7/h7-8H,1-6H2
• InChI Key： GJQMLFXHNWCZLS-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)C1CC1

Computed Properties

• Exact Mass: 138.10452

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-cyclopropylcyclohexan-1-one

Exploring the Versatile Applications of 3-Cyclopropylcyclohexan-1-one (CAS 59939-07-0) in Modern Chemistry

In the realm of organic chemistry, 3-cyclopropylcyclohexan-1-one (CAS 59939-07-0) stands out as a structurally unique and functionally versatile compound. This bicyclic ketone, characterized by its cyclopropyl moiety fused to a cyclohexanone ring, has garnered significant attention from researchers and industrial chemists alike. The compound's distinct molecular architecture, featuring both strain-inducing cyclopropane and the flexible cyclohexanone framework, makes it a valuable intermediate in synthetic organic chemistry.

The growing interest in 3-cyclopropylcyclohexan-1-one aligns with current trends in pharmaceutical research, where scientists are actively exploring strained ring systems for their potential bioactivity. Recent studies suggest that the cyclopropyl group can significantly influence the pharmacokinetic properties of drug candidates, making compounds like 59939-07-0 particularly valuable for medicinal chemistry applications. This has led to increased searches for "cyclopropyl-containing ketones" and "strained ring synthetic intermediates" across scientific databases.

From a synthetic perspective, 3-cyclopropylcyclohexan-1-one serves as a crucial building block for various transformations. Its cyclohexanone core allows for diverse functionalization at multiple positions, while the cyclopropyl ring offers opportunities for ring-opening reactions or serves as a stable structural element. Researchers frequently inquire about "synthetic routes to 3-cyclopropylcyclohexan-1-one" and "reactions of strained cyclohexanone derivatives," reflecting the compound's importance in complex molecule synthesis.

The compound's stability profile makes 59939-07-0 particularly attractive for industrial applications. Unlike more reactive strained systems, 3-cyclopropylcyclohexan-1-one maintains sufficient stability for storage and handling while still offering valuable reactivity when needed. This balance has led to its use in fragrance chemistry, where modified cyclohexanone derivatives contribute to novel scent profiles, and in materials science for the development of specialized polymers.

Analytical characterization of 3-cyclopropylcyclohexan-1-one presents interesting challenges and opportunities. The compound's unique structure affects its spectroscopic properties, with the cyclopropyl ring inducing characteristic shifts in NMR spectra and influencing its mass fragmentation pattern. These features have made "spectral data for CAS 59939-07-0" a frequent search term among analytical chemists working with bicyclic ketones.

Recent advances in green chemistry have also impacted research involving 59939-07-0. Scientists are exploring more sustainable methods for synthesizing and utilizing this compound, responding to growing concerns about environmental impact in chemical manufacturing. Queries about "green synthesis of cyclopropyl ketones" and "biocatalytic approaches to cyclohexanone derivatives" reflect this emerging trend in the field.

The potential applications of 3-cyclopropylcyclohexan-1-one continue to expand as researchers uncover new reactions and properties. Its combination of ring strain and ketone functionality makes it particularly valuable for developing novel catalysts and ligands in asymmetric synthesis. The compound's versatility ensures it remains a subject of ongoing investigation, with new publications regularly appearing in synthetic organic chemistry literature.

From a commercial perspective, the availability of CAS 59939-07-0 has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer various quantities and purity grades, with technical data sheets increasingly including detailed information about handling, storage, and potential applications of this interesting bicyclic ketone.

Looking forward, 3-cyclopropylcyclohexan-1-one is poised to play an important role in several cutting-edge areas of chemical research. Its unique structural features make it a candidate for exploration in drug discovery, materials science, and specialty chemical applications. As synthetic methodologies continue to advance, particularly in the area of strained ring system construction, the importance of this and related compounds will likely grow in the coming years.